Cas no 15961-46-3 (Benzonitrile, 4-(2-thienyl)-)

Benzonitrile, 4-(2-thienyl)- structure
Benzonitrile, 4-(2-thienyl)- structure
Product Name:Benzonitrile, 4-(2-thienyl)-
CAS No:15961-46-3
MF:C11H7NS
MW:185.244981050491
CID:1339130
PubChem ID:3564193
Update Time:2025-04-20

Benzonitrile, 4-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(2-thienyl)-
    • 4-thiophen-2-ylbenzonitrile
    • EN300-745793
    • 2-(4-cyanophenyl)thiophene
    • SCHEMBL4344657
    • 15961-46-3
    • 4-(2-thienyl)benzonitrile
    • 4-(THIOPHEN-2-YL)BENZONITRILE
    • AKOS004114030
    • FLJORSLXGMBXBK-UHFFFAOYSA-N
    • DTXSID30393694
    • DS-016715
    • HS-4126
    • Inchi: 1S/C11H7NS/c12-8-9-3-5-10(6-4-9)11-2-1-7-13-11/h1-7H
    • InChI Key: FLJORSLXGMBXBK-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 185.03001
  • Monoisotopic Mass: 185.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 23.79

Benzonitrile, 4-(2-thienyl)- Pricemore >>

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